![molecular formula C13H18BrNO2 B3053312 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide CAS No. 52964-39-3](/img/structure/B3053312.png)
2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide
Overview
Description
2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide is a chemical compound . Its molecular formula is C12H16BrNO2 . It is also known as 2-Bromo-N-(4-ethoxyphenyl)acetamide .
Molecular Structure Analysis
The molecular structure of 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide consists of a bromine atom attached to a carbon atom, which is part of a butyramide group. This group is further connected to a nitrogen atom, which is bonded to a phenyl ring. The phenyl ring has an ethoxy group attached to it .Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide is 286.16 . Other physical and chemical properties such as boiling point, melting point, and water solubility are not available in the sources I found.Scientific Research Applications
Synthesis and Characterization
The compound 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide, while not directly mentioned, can be related to research in the synthesis of complex molecules. For example, studies have explored the synthesis of bromophenol derivatives from the red alga Rhodomela confervoides, which involves bromination and coupling reactions similar to those that might be used in synthesizing 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide. These bromophenols have shown moderate cytotoxicity against various human cancer cell lines, indicating potential applications in cancer research (Ma et al., 2006).
Antimicrobial and Antiviral Applications
Compounds structurally related to 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide, such as bromophenol derivatives, have been isolated from marine sources and evaluated for their biological activities. These compounds have demonstrated moderate to strong antibacterial activities against various strains of bacteria, highlighting their potential as leads for the development of new antimicrobial agents (Xu et al., 2003). Additionally, certain derivatives have shown activity against retroviruses, suggesting potential antiviral applications (Hocková et al., 2003).
Material Science and Catalysis
Research into the synthesis of complex organic molecules often uncovers new methodologies that can be applied in material science and catalysis. For instance, the electroreductive radical cyclization of certain brominated compounds has been studied, which could be relevant to the synthesis of 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide. Such reactions are important in the development of new catalytic processes and the synthesis of novel materials (Esteves et al., 2005).
Biocatalysis
Biocatalytic methods offer a green alternative to traditional chemical synthesis, which could be applicable to the synthesis of 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide. An example of biocatalysis in action is the production of chiral compounds using engineered proteins, showcasing the potential of biocatalysis in synthesizing enantiomerically pure compounds in an environmentally friendly manner (Asako et al., 2010).
properties
IUPAC Name |
2-bromo-N-(4-ethoxyphenyl)-3-methylbutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO2/c1-4-17-11-7-5-10(6-8-11)15-13(16)12(14)9(2)3/h5-9,12H,4H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSNUIYSGRLFLTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(C(C)C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50967437 | |
Record name | 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50967437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52964-39-3 | |
Record name | 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52964-39-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutyramide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052964393 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromo-N-(4-ethoxyphenyl)-3-methylbutanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50967437 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-N-(4-ethoxyphenyl)-3-methylbutyramide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.967 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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